Cas no 923113-80-8 (7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 923113-80-8
• MF: C₁₄H₂₃N₅O₂
• MW: 293.364722490311
• CID: 6076182
• PubChem ID: 16805288
• Update Time: 2025-07-15

7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-ethyl-1,3-dimethyl-8-(3-methylbutylamino)purine-2,6-dione
• 1H-Purine-2,6-dione, 7-ethyl-3,7-dihydro-1,3-dimethyl-8-[(3-methylbutyl)amino]-
• 923113-80-8
• MFCD08542469
• F3260-0383
• CCG-290710
• AKOS024481414
• 7-ethyl-8-(isopentylamino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 8-iso -amylamino-7-ethyltheophylline

• Inchi： 1S/C14H23N5O2/c1-6-19-10-11(16-13(19)15-8-7-9(2)3)17(4)14(21)18(5)12(10)20/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key： QPUMCCRCWJWIRW-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCCC(C)C

Computed Properties

• Exact Mass: 293.18517499g/mol
• Monoisotopic Mass: 293.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 453.1±55.0 °C(Predicted)
• pka: 1.89±0.70(Predicted)

Additional information on 7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to 7-Ethyl-1,3-Dimethyl-8-(3-Methylbutyl)amino-2,3,6,7-Tetrahydro-1H-purine-2,6-dione (CAS No. 923113-80-8)

The compound 7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 923113-80-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The detailed examination of its chemical structure and biological activity provides a comprehensive understanding of its significance in modern therapeutic strategies.

At the core of this compound's functionality lies its intricate molecular framework, characterized by a purine core substituted with various alkyl and amino groups. The presence of 7-ethyl, 1,3-dimethyl, and 8-(3-methylbutyl)amino substituents contributes to its distinct chemical profile. These modifications not only influence the compound's solubility and stability but also play a crucial role in modulating its biological interactions. The tetrahydro system further enhances its structural complexity, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic potential. Among these, purine derivatives have been extensively studied due to their resemblance to adenosine and guanosine, which are fundamental nucleotides involved in various cellular processes. The compound in question, 7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is no exception. Its ability to interact with biological targets has opened up avenues for potential applications in treating a range of diseases.

One of the most compelling aspects of this compound is its potential role in oncology research. Purine-based molecules have been widely investigated for their anti-cancer properties. The specific substitutions in this compound may enhance its ability to inhibit key enzymes involved in tumor proliferation and survival. Preliminary studies have suggested that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical in cancer cell signaling pathways. This makes it an attractive candidate for further preclinical and clinical evaluations.

Beyond oncology, the compound's unique structure also positions it as a versatile scaffold for developing drugs targeting other diseases. Its ability to modulate biological pathways suggests potential applications in neurodegenerative disorders, cardiovascular diseases, and inflammatory conditions. The substitution pattern allows for fine-tuning of pharmacokinetic properties, which is essential for achieving optimal therapeutic efficacy while minimizing side effects.

The synthesis of 7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve the desired product configuration. This synthetic approach not only highlights the complexity of the molecule but also underscores the expertise required to produce it on a scalable basis.

In conclusion, the compound 7-ethyl-1,3-dimethyl-8-(3-methylbutyl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 923113-80-8) exemplifies the cutting-edge advancements in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for this molecule and similar derivatives, it is poised to play a pivotal role in addressing some of the most challenging medical conditions faced today.